Cas no 13360-65-1 (2-Ethyl-3,6-dimethylpyrazine)

• Product Name: 2-Ethyl-3,6-dimethylpyrazine
• CAS No: 13360-65-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD00047392
• CID: 190085
• Update Time: 2026-05-14

2-Ethyl-3,6-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine,3-ethyl-2,5-dimethyl-
• 2-ETHYL-3,6-DIMETHYLPYRAZINE
• 2,5-Dimethyl-3-ethylpyrazine
• 2-Ethyl-3,6-dimethylpyrazine1000µg
• 3,6-Dimethyl-2-ethylpyrazine
• 3-Ethyl-2,5-dimethylpyrazine
• FEMA 3149
• Pyrazine, 2-ethyl-3,6-dimethyl
• FEMA NUMBER 3149
• DIMETHYLETHYLPYRAZINE
• 2,6-DIMETHYL-3-ETHYLPYRAZINE
• 3-ethyl-2,5-dimethyl-pyrazin
• 2,5-Dimethyl-3-ethylpirazine
• 2-Ethyl-3,6-dimethylpyrazine

• MDL： MFCD00047392
• Inchi： InChI=1S/C8H12N2/c1-4-8-7(3)9-5-6(2)10-8/h5H,4H2,1-3H3
• InChI Key： WHMWOHBXYIZFPF-UHFFFAOYSA-N
• SMILES： CCC1=C(C)N=CC(=N1)C

Computed Properties

• Exact Mass: 136.10016
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• Density: 0.964±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 180.5 ºC
• Flash Point: 69.4±17.6 ºC,
• Refractive Index: 1.4975 (589.3 nm 22 ºC)
• Solubility: Soluble (251 g/l) (25 º C),
• PSA: 25.78
• FEMA: 3149

2-Ethyl-3,6-dimethylpyrazine Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines